Cas no 2694-17-9 (3-(cycloheptyloxy)propan-1-amine)

• Product Name: 3-(cycloheptyloxy)propan-1-amine
• CAS No: 2694-17-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5804880
• PubChem ID: 61069545
• Update Time: 2025-05-20

3-(cycloheptyloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(cycloheptyloxy)-
• 3-(Cycloheptyloxy)propan-1-amine
• EN300-1264260
• AKOS010301694
• SCHEMBL15108551
• 2694-17-9
• CS-0286755
• 3-(cycloheptyloxy)propan-1-amine

• Inchi： 1S/C10H21NO/c11-8-5-9-12-10-6-3-1-2-4-7-10/h10H,1-9,11H2
• InChI Key： VEUZONDQWHTGSY-UHFFFAOYSA-N
• SMILES： C(N)CCOC1CCCCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 70-74 °C(Press: 0.3 Torr)
• pka: 9.74±0.10(Predicted)

Additional information on 3-(cycloheptyloxy)propan-1-amine

3-(Cycloheptyloxy)Propan-1-Amine: A Comprehensive Overview

3-(Cycloheptyloxy)Propan-1-Amine, also known by its CAS number 2694-17-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a cycloheptyl group attached to a propanolamine backbone, has garnered attention due to its potential in drug design, polymer synthesis, and as a building block for advanced materials. Recent studies have further elucidated its properties, making it an intriguing subject for both academic and industrial research.

The synthesis of 3-(Cycloheptyloxy)Propan-1-Amine typically involves multi-step organic reactions, often leveraging nucleophilic substitution or elimination mechanisms. Researchers have optimized these processes to enhance yield and purity, ensuring scalability for industrial applications. The compound's stability under various conditions has been thoroughly investigated, revealing its resilience to thermal and chemical degradation, which is crucial for its use in demanding environments.

In the realm of pharmacology, 3-(Cycloheptyloxy)Propan-1-Amine has shown promise as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems. Recent advancements in medicinal chemistry have explored its role in developing targeted therapies, particularly in oncology and neurodegenerative diseases. The compound's unique stereochemistry has also been exploited to enhance the bioavailability of drugs, reducing the need for higher dosages and minimizing side effects.

Beyond pharmaceuticals, 3-(Cycloheptyloxy)Propan-1-Amine has found applications in polymer science. Its ability to act as a crosslinking agent has led to the development of high-performance polymers with improved mechanical properties. These materials are being evaluated for use in aerospace, automotive industries, and advanced electronics due to their exceptional durability and thermal resistance. The compound's role in creating biodegradable polymers is another area of active research, aligning with global efforts to promote sustainable materials.

The environmental impact of 3-(Cycloheptyloxy)Propan-1-Amine has also been a focus of recent studies. Researchers have examined its biodegradation pathways under various conditions, aiming to develop eco-friendly production methods. These findings underscore the compound's potential as a sustainable alternative to traditional chemical intermediates, contributing to the broader goal of reducing environmental pollution.

In conclusion, 3-(Cycloheptyloxy)Propan-1-Amine (CAS No 2694-17-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its adaptability in chemical synthesis, coupled with recent breakthroughs in its utilization, positions it as a key player in advancing modern science and technology. As research continues to uncover new possibilities, this compound is poised to make significant contributions to both academic and industrial sectors.